Cas no 68958-52-1 (Neodecanoic acid,iron(3+) salt (3:1))

• Product Name: Neodecanoic acid,iron(3+) salt (3:1)
• CAS No: 68958-52-1
• MF: C₃₀H₅₇FeO₆
• MW: 569.614991903305
• CID: 505447
• PubChem ID: 21286234
• Update Time: 2025-04-19

Neodecanoic acid,iron(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Neodecanoic acid,iron(3+) salt (3:1)
• iron(3+) neodecanoate
• Ferric neodecanoate
• iron(3+) tris(3,3,5,5-tetramethylhexanoate)
• Neodecanoic acid, iron(3+) salt
• 68958-52-1
• Iron(3+) tris(2,2-diethylhexanoate)
• DTXSID80988695

• Inchi： 1S/3C10H20O2.Fe/c3*1-4-7-8-10(5-2,6-3)9(11)12;/h3*4-8H2,1-3H3,(H,11,12);/q;;;+3/p-3
• InChI Key： OHWGRJKUIJTYCN-UHFFFAOYSA-K
• SMILES： [Fe+3].[O-]C(C(CC)(CC)CCCC)=O.[O-]C(C(CC)(CC)CCCC)=O.[O-]C(C(CC)(CC)CCCC)=O

Computed Properties

• Exact Mass: 567.35531
• Monoisotopic Mass: 569.350450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 15
• Complexity: 131
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.39